N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)cyclopentanecarboxamide

• IUPAC Name: N-[2-(6-piperidin-1-ylpyrimidin-4-yl)oxyethyl]cyclopentanecarboxamide
• InChI: InChI=1S/C17H26N4O2/c22-17(14-6-2-3-7-14)18-8-11-23-16-12-15(19-13-20-16)21-9-4-1-5-10-21/h12-14H,1-11H2,(H,18,22)
• InChI Key: GWJMWFJPVIDZEH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC(=NC=N2)OCCNC(=O)C3CCCC3
• Molecular Formula: C17H26N4O2
• Molecular Weight: 318.4 g/mol

Description

N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)cyclopentanecarboxamide, also known as PF-04991532, is a small molecule inhibitor that has been synthesized for scientific research purposes. This compound has shown potential in the treatment of various diseases, including cancer and inflammatory disorders.

Scientific Research Applications

Antimicrobial Activity

Research on pyrimidinone and oxazinone derivatives, as well as their fusion with thiophene rings, has shown that these compounds possess significant antimicrobial activities. These studies typically involve the synthesis of various derivatives to test against bacterial and fungal strains, comparing their efficacy to established antibiotics like streptomycin and fusidic acid (Hossan et al., 2012).

Anticancer Activity

Compounds with pyrimidin-4-yl and piperidinyl components have been explored for their anticancer properties. The synthesis and evaluation of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives have shown significant anti-angiogenic and DNA cleavage activities, which are critical in the development of anticancer agents (Kambappa et al., 2017).

Anti-inflammatory and Analgesic Agents

Novel heterocyclic compounds derived from various chemical backbones, including pyrimidine, have been synthesized and shown to possess anti-inflammatory and analgesic activities. These activities are crucial for the development of new therapeutic agents to manage pain and inflammation (Abu‐Hashem et al., 2020).

Antituberculosis Activity

Thiazole-aminopiperidine hybrids have been designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors. These compounds represent a promising approach to treating tuberculosis by inhibiting a key enzyme necessary for the bacteria's replication (Jeankumar et al., 2013).

Vascular Smooth Muscle Cell Function

Studies on compounds affecting vascular smooth muscle cell (SMC) proliferation and migration have implications for treating occlusive vascular diseases. Certain pyrazolopyrimidine derivatives have shown to inhibit these cellular functions, which could be beneficial in preventing neointima formation after arterial injury, a common issue in cardiovascular diseases (Peyton et al., 2011).

Mechanism of Action

Target of Action

It’s worth noting that compounds with a piperidine nucleus, such as this one, have been utilized in various therapeutic applications including anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant agents .

Mode of Action

Compounds with similar structures have been found to be atp-competitive inhibitors, interacting with their targets to inhibit their function .

Biochemical Pathways

Compounds with similar structures have been found to play a role in the phosphatidylinositol-3 kinase (pi3k) signaling pathway , which is involved in regulating growth and survival in cells.

Pharmacokinetics

It’s worth noting that compounds with similar structures have been found to undergo metabolism in vivo, leading to rapid clearance and low oral bioavailability .

Result of Action

Compounds with similar structures have been found to modulate biomarkers of signaling through their targets in vivo and strongly inhibit the growth of human tumor xenografts in nude mice at well-tolerated doses .